Cas no 62745-96-4 (2-Tetradecanol, 1-[(6-aminohexyl)amino]-)
62745-96-4 structure
Product Name:2-Tetradecanol, 1-[(6-aminohexyl)amino]-
CAS No:62745-96-4
MF:C20H44N2O
MW:328.576166152954
CID:433429
PubChem ID:71383258
Update Time:2025-04-19
2-Tetradecanol, 1-[(6-aminohexyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tetradecanol, 1-[(6-aminohexyl)amino]-
- 1-(6-aminohexylamino)tetradecan-2-ol
- DTXSID00805592
- 62745-96-4
- 1-[(6-AMINOHEXYL)AMINO]TETRADECAN-2-OL
-
- Inchi: 1S/C20H44N2O/c1-2-3-4-5-6-7-8-9-10-13-16-20(23)19-22-18-15-12-11-14-17-21/h20,22-23H,2-19,21H2,1H3
- InChI Key: SHYGVABEDFCCKH-UHFFFAOYSA-N
- SMILES: OC(CNCCCCCCN)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 328.34562
- Monoisotopic Mass: 328.345364031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- PSA: 58.28
2-Tetradecanol, 1-[(6-aminohexyl)amino]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Bo Chen,Xiaotong Shen,Zhangfeng Luo,Di Cai,Changjing Chen,Changwei Zhang,Peiyong Qin,Hui Cao,Tianwei Tan RSC Adv., 2018,8, 25602-25610
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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